Cas no 1339418-89-1 (3-Bromo-5-(3-bromopropoxy)pyridine)

• Product Name: 3-Bromo-5-(3-bromopropoxy)pyridine
• CAS No: 1339418-89-1
• MF: C₈H₉Br₂NO
• MW: 294.971160650253
• MDL: MFCD19674016
• CID: 4695506
• Update Time: 2025-11-02

3-Bromo-5-(3-bromopropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(3-bromopropoxy)pyridine
• 3-Bromo-5-(3-bromopropoxy)pyridine

• MDL： MFCD19674016
• Inchi： 1S/C8H9Br2NO/c9-2-1-3-12-8-4-7(10)5-11-6-8/h4-6H,1-3H2
• InChI Key： AKZKFFFJPXIENW-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=NC=C(C=1)Br

Computed Properties

• Exact Mass: 294.90304 g/mol
• Monoisotopic Mass: 292.90509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.97
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(3-bromopropoxy)pyridine

Comprehensive Overview of 3-Bromo-5-(3-bromopropoxy)pyridine (CAS No. 1339418-89-1)

3-Bromo-5-(3-bromopropoxy)pyridine (CAS No. 1339418-89-1) is a specialized brominated pyridine derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. This compound features a unique molecular structure combining a pyridine ring with bromopropoxy and bromo substituents, making it a versatile building block for cross-coupling reactions and functional group transformations. Its dual reactive sites enable applications in Suzuki-Miyaura, Buchwald-Hartwig, and other palladium-catalyzed reactions.

Recent studies highlight the growing demand for brominated heterocycles like 3-Bromo-5-(3-bromopropoxy)pyridine in drug discovery, particularly for kinase inhibitors and antiviral agents. Researchers are exploring its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. The compound's electron-withdrawing properties and steric effects also make it valuable for designing OLED materials and liquid crystals.

From a synthetic chemistry perspective, CAS 1339418-89-1 offers distinct advantages in regioselective functionalization. The 3-bromopropoxy side chain provides a flexible spacer for conjugation, while the pyridine nitrogen serves as a coordination site in metal-organic frameworks (MOFs). Analytical data (HPLC, NMR) confirms high purity (>98%) for research-grade material, with storage recommendations emphasizing protection from light and moisture at -20°C.

Environmental and safety considerations for handling 3-Bromo-5-(3-bromopropoxy)pyridine align with standard bromoaromatic protocols. While not classified as hazardous under GHS, proper PPE including nitrile gloves and goggles is advised. The compound's biodegradability and ecotoxicology profile are currently under investigation as part of green chemistry initiatives in halogenated compound research.

Market analysis shows increasing procurement of 1339418-89-1 by CROs and academic institutions, particularly for fragment-based drug design. Patent surveys reveal its use in BTK inhibitors and JAK/STAT signaling modulators, with growing interest in covalent drug discovery applications. Custom synthesis services now offer isotope-labeled (13C, 15N) versions for metabolic studies.

For analytical chemists, 3-Bromo-5-(3-bromopropoxy)pyridine exhibits characteristic mass spectral fragmentation patterns (m/z 294/296 [M+H]+) and UV absorption at 268 nm. Recent advancements in continuous flow chemistry have improved its synthesis scalability, reducing byproduct formation compared to batch processes. These developments address common researcher queries about purity optimization and large-scale production challenges.

The compound's crystal structure has been resolved via X-ray diffraction, revealing key molecular packing features important for co-crystal engineering. Computational chemistry studies using DFT calculations predict its reactivity in SNAr reactions, supporting its utility in medicinal chemistry scaffold hopping strategies. These findings respond to frequent searches about structure-activity relationships of brominated pyridines.

Emerging applications include use as a linker in bioconjugation techniques and as a precursor for PET radiotracer development. The 3-bromopropoxy moiety's length matches well with biological spacing requirements, explaining its popularity in antibody-drug conjugate (ADC) research. Stability studies in PBS buffer (pH 7.4) show >90% integrity over 24 hours at 37°C.

Quality control protocols for CAS 1339418-89-1 typically include residual solvent analysis (GC), heavy metal screening (ICP-MS), and chiral purity verification when applicable. The compound's Lipinski rule parameters (MW=293.95, LogP=2.8) suggest good drug-likeness, a frequent consideration in hit-to-lead optimization queries. Suppliers now provide detailed COA documentation with batch-specific characterization data.

Future research directions may explore its potential in click chemistry applications through azide-alkyne cycloadditions or as a building block for supramolecular chemistry architectures. The compound's role in developing selective kinase inhibitors continues to generate publications, particularly in cancer research and autoimmune disease therapeutic areas.